An In-Depth Technical Guide to the Synthesis and Characterization of 5-Hydroxy Lansoprazole Potassium Salt
An In-Depth Technical Guide to the Synthesis and Characterization of 5-Hydroxy Lansoprazole Potassium Salt
Abstract
This technical guide provides a comprehensive, research-level overview of the synthesis and characterization of 5-hydroxy lansoprazole potassium salt, a significant metabolite of the proton pump inhibitor, lansoprazole. This document is intended for an audience of researchers, scientists, and professionals in the field of drug development and medicinal chemistry. It delineates a plausible and scientifically grounded synthetic pathway, from commercially available starting materials to the final potassium salt, and details the necessary analytical techniques for its complete characterization. The guide emphasizes the rationale behind experimental choices, ensuring a deep understanding of the underlying chemical principles. All protocols are presented with the intent of being self-validating, and key claims are supported by authoritative citations.
Introduction: The Significance of 5-Hydroxy Lansoprazole and its Potassium Salt
Lansoprazole, a substituted benzimidazole, is a widely used proton pump inhibitor (PPI) that effectively suppresses gastric acid secretion by targeting the H+/K+-ATPase in gastric parietal cells[1]. Its metabolism in humans is extensive, primarily mediated by the cytochrome P450 enzymes CYP2C19 and CYP3A4, leading to the formation of several metabolites[2]. Among these, 5-hydroxy lansoprazole is a major active metabolite, making its synthesis and characterization crucial for comprehensive pharmacokinetic and pharmacodynamic studies, as well as for use as a reference standard in analytical method development[3][4].
The conversion of the active pharmaceutical ingredient (API) into a salt form is a common strategy in drug development to enhance properties such as solubility, stability, and bioavailability. The potassium salt of 5-hydroxy lansoprazole is of particular interest for these reasons. This guide will provide a detailed exposition of a viable synthetic route and a thorough characterization protocol for 5-hydroxy lansoprazole potassium salt.
Synthetic Strategy and Experimental Protocols
The synthesis of 5-hydroxy lansoprazole potassium salt can be logically approached in a multi-step sequence, commencing with the synthesis of the core heterocyclic structures, followed by their coupling, a selective oxidation, and concluding with the salt formation.
Diagram of the Overall Synthetic Workflow
Caption: Overall workflow for the synthesis of 5-hydroxy lansoprazole potassium salt.
Part 2.1: Synthesis of Precursor 1: 5-Hydroxy-2-mercaptobenzimidazole
The synthesis of the hydroxylated benzimidazole core is a critical first step. A plausible route begins with the formation of 5-hydroxy-1H-benzimidazole, followed by its conversion to the 2-mercapto derivative.
Step 2.1.1: Synthesis of 5-Hydroxy-1H-benzimidazole
This procedure is adapted from a known method for synthesizing hydroxylated benzimidazoles[3].
-
Protocol:
-
Reflux a mixture of 4-methoxy-1,2-phenylenediamine hydrochloride (0.114 mol), 88% formic acid (30 ml), concentrated HCl (15 ml), and water (90 ml) for 8 hours.
-
Remove the solvent in vacuo.
-
Treat the residue with concentrated NH4OH (100 ml) and extract with dichloromethane (2 x 200 ml).
-
Dry the organic layer over MgSO4 and concentrate to yield a thick oil.
-
Convert the oil to its HCl salt and reflux with concentrated HBr (125 ml) under an argon atmosphere for 3 hours to cleave the methyl ether.
-
After evaporation in vacuo, dissolve the residue in water and neutralize with solid NaHCO3 to precipitate the product.
-
Recrystallize the product from water to yield 5-hydroxy-1H-benzimidazole.
-
Step 2.1.2: Synthesis of 5-Hydroxy-2-mercaptobenzimidazole
This step introduces the mercapto group, which is essential for the subsequent coupling reaction. The methodology is based on established procedures for the synthesis of 2-mercaptobenzimidazoles[5][6].
-
Protocol:
-
In a flask, dissolve potassium hydroxide (0.03 mol) in a mixture of ethanol (30 ml) and water (30 ml).
-
Add carbon disulfide (0.03 mol) to the stirred solution.
-
Bring the mixture to a boil and add a solution of 5-hydroxy-1H-benzimidazole (0.03 mol) in ethanol (20 ml) dropwise.
-
Reflux the reaction mixture for 6 hours.
-
Remove the ethanol by distillation.
-
Dissolve the white residue in water and precipitate the product by adding 50% dilute acetic acid.
-
Recrystallize the product from a water-ethanol mixture (1:1) to obtain 5-hydroxy-2-mercaptobenzimidazole.
-
Part 2.2: Synthesis of Precursor 2: 2-Chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine Hydrochloride
This pyridine derivative provides the other key fragment of the lansoprazole structure. Its synthesis is well-documented in the context of lansoprazole production[7][8][9][10].
-
Protocol:
-
Dissolve 2-hydroxymethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine (0.03 mol) in dichloromethane (20 ml) in a three-necked flask.
-
Add a catalytic amount of DMF.
-
In an ice bath, add a mixture of thionyl chloride (0.09 mol) and dichloromethane (10 ml) dropwise.
-
Maintain the reaction temperature between -10°C and 10°C for 3-6 hours, ensuring proper absorption of the evolved gases.
-
Upon completion, concentrate the reaction mixture under reduced pressure at a temperature below 40°C.
-
Add ethyl acetate dropwise to the concentrate to precipitate the white crystalline product, 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride.
-
Part 2.3: Coupling and Oxidation to Form 5-Hydroxy Lansoprazole
Step 2.3.1: Synthesis of 5-Hydroxy Lansoprazole Sulfide
This step involves the coupling of the two synthesized precursors to form the thioether intermediate. The reaction is typically carried out under basic conditions[11].
-
Protocol:
-
Suspend 5-hydroxy-2-mercaptobenzimidazole (1 equivalent) in a suitable solvent such as aqueous acetone.
-
Add a base, for example, potassium carbonate or sodium hydroxide (2-3 equivalents), to the suspension.
-
Add 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride (1 equivalent) to the reaction mixture.
-
Stir the reaction at room temperature until completion, as monitored by Thin Layer Chromatography (TLC).
-
Upon completion, neutralize the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate).
-
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude 5-hydroxy lansoprazole sulfide.
-
Step 2.3.2: Oxidation to 5-Hydroxy Lansoprazole
The selective oxidation of the thioether to a sulfoxide is a critical transformation. Meta-chloroperoxybenzoic acid (m-CPBA) is a common and effective reagent for this purpose[12][13][14][15][16].
-
Protocol:
-
Dissolve the crude 5-hydroxy lansoprazole sulfide in a chlorinated solvent such as dichloromethane or chloroform and cool the solution to -10°C.
-
Slowly add a solution of m-CPBA (1.0-1.1 equivalents) in the same solvent over a period of 1-2 hours, maintaining the temperature at -10°C.
-
Monitor the reaction by TLC.
-
After the reaction is complete, wash the reaction mixture with an aqueous solution of sodium bicarbonate to remove excess m-CPBA and the resulting m-chlorobenzoic acid.
-
Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 5-hydroxy lansoprazole.
-
Purify the crude product by column chromatography or recrystallization.
-
Part 2.4: Formation of 5-Hydroxy Lansoprazole Potassium Salt
The final step is the formation of the potassium salt to potentially improve the physicochemical properties of the compound. This is achieved by reacting the free base with a suitable potassium source[17][18][19].
-
Protocol:
-
Dissolve the purified 5-hydroxy lansoprazole in a suitable solvent such as deionized water or a mixture of water and a water-miscible organic solvent.
-
Prepare a solution of potassium hydroxide (1.0 equivalent) in deionized water.
-
Slowly add the potassium hydroxide solution to the solution of 5-hydroxy lansoprazole with stirring.
-
The reaction mixture can be heated gently (e.g., to 60-65°C) for a period of time (e.g., 2 hours) to ensure complete salt formation.
-
Cool the mixture to a lower temperature (e.g., 16°C) and continue stirring for several hours to facilitate precipitation.
-
Filter the resulting solid, wash with a small amount of cold solvent, and dry under vacuum to yield 5-hydroxy lansoprazole potassium salt.
-
Characterization of 5-Hydroxy Lansoprazole Potassium Salt
A comprehensive characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A combination of chromatographic and spectroscopic techniques should be employed.
Diagram of the Analytical Workflow
Caption: A typical analytical workflow for the characterization of the final product.
High-Performance Liquid Chromatography (HPLC)
HPLC is a primary technique for assessing the purity of the final compound and for separating it from any unreacted starting materials or byproducts[3][6][20].
-
Experimental Protocol:
-
Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
-
Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile). A mobile phase of methanol and 0.2% ammonium acetate with 0.1% methanoic acid in water (75:25, v/v) has been reported for similar compounds[3].
-
Flow Rate: 1.0 mL/min.
-
Detection: UV detector at an appropriate wavelength (e.g., 285 nm).
-
Injection Volume: 10-20 µL.
-
Sample Preparation: Dissolve a small amount of the synthesized salt in the mobile phase.
-
| Parameter | Expected Result |
| Retention Time | A single, sharp peak corresponding to 5-hydroxy lansoprazole. |
| Purity | >99% (as determined by peak area integration). |
Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the synthesized compound[3][20][21][22].
-
Experimental Protocol:
-
Ionization Source: Electrospray Ionization (ESI), positive or negative ion mode.
-
Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.
-
Sample Introduction: Direct infusion or coupled with an LC system (LC-MS).
-
| Ion | Expected m/z |
| [M-K+2H]+ (as free acid) | 386.07 (Calculated for C16H15F3N3O3S+) |
| [M-H]- (as free acid) | 384.06 (Calculated for C16H13F3N3O3S-) |
| [M]+ (as K+ salt) | 424.03 (Calculated for C16H13F3KN3O3S+) |
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of the compound[2][5][13][23][24][25][26][27].
-
Experimental Protocol:
-
Solvent: Deuterated dimethyl sulfoxide (DMSO-d6) or deuterated methanol (CD3OD).
-
Spectrometer: 400 MHz or higher.
-
Experiments: 1H NMR, 13C NMR, and optionally 2D experiments like COSY and HSQC for complete assignment.
-
| Proton (¹H) | Expected Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| Aromatic-OH | ~9.5-10.5 | br s | 1H | Phenolic OH |
| Benzimidazole-NH | ~12.0-13.0 | br s | 1H | N-H |
| Pyridine-H | ~8.2-8.4 | d | 1H | Pyridine ring proton |
| Benzimidazole-H | ~6.8-7.5 | m | 3H | Benzimidazole ring protons |
| Pyridine-H | ~6.9-7.1 | d | 1H | Pyridine ring proton |
| -OCH2- | ~4.6-4.8 | q | 2H | O-CH2-CF3 |
| -S-CH2- | ~4.7-4.9 | s | 2H | S-CH2-Pyridine |
| -CH3 | ~2.1-2.3 | s | 3H | Pyridine-CH3 |
| Carbon (¹³C) | Expected Chemical Shift (δ, ppm) | Assignment |
| C=O (Sulfoxide) | ~150-160 | C=S=O |
| Aromatic C-O | ~150-155 | C-OH |
| Aromatic/Heterocyclic C | ~105-165 | Aromatic and heterocyclic carbons |
| -OCH2- | ~65-70 | O-CH2-CF3 |
| -S-CH2- | ~55-60 | S-CH2-Pyridine |
| -CH3 | ~10-15 | Pyridine-CH3 |
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule[1][24][28][29][30].
-
Experimental Protocol:
-
Technique: Attenuated Total Reflectance (ATR) or KBr pellet.
-
Range: 4000-400 cm-1.
-
| Wavenumber (cm⁻¹) | Assignment |
| ~3400-3200 (broad) | O-H stretch (phenolic) |
| ~3200-3100 | N-H stretch (benzimidazole) |
| ~3100-3000 | Aromatic C-H stretch |
| ~2900-2800 | Aliphatic C-H stretch |
| ~1620-1580 | C=N and C=C stretch (aromatic rings) |
| ~1250-1100 | C-F stretch (strong) |
| ~1200 | C-O stretch (phenolic) |
| ~1050-1000 | S=O stretch (sulfoxide) |
Conclusion
This technical guide has outlined a robust and scientifically sound methodology for the synthesis and characterization of 5-hydroxy lansoprazole potassium salt. By following the detailed protocols for the synthesis of the key precursors, their subsequent coupling and oxidation, and the final salt formation, researchers can reliably produce this important metabolite. The comprehensive characterization workflow, employing HPLC, MS, NMR, and IR spectroscopy, ensures the confirmation of the product's identity, purity, and structure. The insights provided into the rationale behind the experimental choices are intended to empower researchers to adapt and optimize these methods for their specific applications in drug metabolism studies, reference standard development, and other areas of pharmaceutical research.
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